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Compound of Interest

Compound Name: Fenofibrate-d4

Cat. No.: B12391323 Get Quote

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of Fenofibrate-d4. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals.

Hazard Identification and Engineering Controls
Fenofibrate-d4, a deuterated analog of Fenofibrate, should be handled with the same

precautions as its parent compound. The primary hazards include potential harm if swallowed,

inhaled, or in contact with skin, and possible damage to organs through prolonged or repeated

exposure.[1] It is classified as a combustible solid that can form explosive dust mixtures in the

air.[1]

Engineering Controls:

Ventilation: Always handle Fenofibrate-d4 in a well-ventilated area.[2] Enclosed local

exhaust ventilation or a laboratory fume hood should be used where dust or fumes may be

generated.[1][3][4]

Safety Stations: Ensure that emergency eyewash fountains and safety showers are readily

accessible in the immediate vicinity of any potential exposure.[1][5]

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is critical to minimize exposure. The following equipment must be

worn when handling Fenofibrate-d4.

Protection Type Specification Purpose

Eye/Face Protection

Safety glasses with side-

shields (EN 166) or tightly

fitting chemical safety goggles.

[1][2][6][3]

Protects eyes from dust and

splashes.

Hand Protection
Impervious protective gloves

(e.g., nitrile rubber).[2][6][3]

Prevents skin contact. Gloves

must be inspected before use.

[3]

Skin and Body

Long-sleeved clothing or a lab

coat.[2] For larger quantities

(>1kg) or manufacturing,

disposable coveralls are

recommended.[1]

Minimizes skin exposure to

dust.

Respiratory

For dust-generating

procedures, a NIOSH/MSHA-

approved particulate respirator

or a half mask with particle

filtering (EN149:2001) should

be used.[1][2]

Prevents inhalation of harmful

dust.

Operational Plan: Step-by-Step Handling Procedure
Preparation: Before handling, ensure all engineering controls are operational. Don all

required PPE as specified in the table above.

Handling:

Avoid all personal contact, including the inhalation of dust.[1]

Weigh and handle the solid material in a designated area with local exhaust ventilation or

in a fume hood to prevent dust generation.[1]
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Avoid creating dust clouds, which can be an explosion hazard.[1]

Post-Handling:

Wash hands and other exposed areas thoroughly with soap and water after handling and

before eating, drinking, or smoking.[2]

Remove and wash contaminated clothing before reuse.[2][7] Contaminated work clothing

should not be allowed out of the workplace.[6]

Storage:

Keep the container tightly closed.[2][3]

Store in a dry, cool, and well-ventilated place away from heat, direct sunlight, and

incompatible materials such as strong oxidizing agents.[2][6][3][4][8]

Emergency and Disposal Plan
Spill Response Protocol:

Minor Spills:

Restrict access to the area.

Wear full PPE, including respiratory protection.[1]

Use dry clean-up procedures. Avoid sweeping that generates dust.[1]

Gently dampen the spilled material with water to prevent dusting.[1]

Carefully sweep or vacuum the material into a suitable, labeled container for disposal.[1]

[7] Use a vacuum cleaner fitted with a HEPA filter.[1]

Major Spills:

Evacuate unnecessary personnel from the area.[6]

Alert emergency responders and inform them of the hazard's location and nature.[1]
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Avoid all personal contact and inhalation of dust.[1]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[2][7][3][8]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation persists, consult a physician.[2][7][3][8]

Inhalation: Remove the person to fresh air. If breathing is difficult, provide artificial respiration

or oxygen. Get medical attention.[2][7][3][8]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce

vomiting. Seek immediate medical attention.[2][7][3]

Disposal Plan: Dispose of waste material and containers at an approved waste disposal plant.

[2][8] Disposal must be in accordance with local, regional, and national hazardous waste

regulations.[8] For the parent compound Fenofibrate, EPA waste number U240 may apply for

discarded commercial chemical products.[1]

Quantitative Toxicity Data
The toxicological properties of Fenofibrate-d4 have not been fully investigated; however, data

for the parent compound Fenofibrate provides a reference.[7]

Test Type Route Species Value

LD50 Oral Rat >2000 mg/kg[1]

LD50 Oral Mouse 1600 mg/kg[1]

MOEB - - 0.1 - 1 mg/m³[6]

(LD50: Lethal Dose,

50%; MOEB: MOEHS

Occupational

Exposure Band)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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